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Compound of Interest

Compound Name: ML399

Cat. No.: B609167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational guidance, and disposal plans for

the handling of ML399, a potent and cell-penetrant inhibitor of the menin-Mixed Lineage

Leukemia (MLL) protein-protein interaction. Adherence to these guidelines is essential to

ensure laboratory safety and the integrity of experimental outcomes.

Summary of Safety and Handling
ML399 is a chemical compound intended for laboratory research use only. The following table

summarizes the essential safety information derived from its Material Safety Data Sheet

(MSDS).
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Parameter Guideline Citation

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Personal Protective Equipment

(PPE)

- Eye Protection: Safety

goggles with side-shields.-

Hand Protection: Protective

gloves.- Skin and Body

Protection: Impervious

clothing.- Respiratory

Protection: Suitable respirator.

[1]

Handling

Avoid inhalation, and contact

with eyes and skin. Avoid the

formation of dust and aerosols.

Use only in areas with

appropriate exhaust

ventilation. Wash skin

thoroughly after handling. Do

not eat, drink, or smoke when

using this product.

[1]

Storage

Keep container tightly sealed

in a cool, well-ventilated area.

Keep away from direct sunlight

and sources of ignition. Store

powder at -20°C and solutions

in solvent at -80°C.

[1]

First Aid: Ingestion

If swallowed, call a POISON

CENTER or doctor/physician if

you feel unwell. Rinse mouth.

[1]

First Aid: Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes and call a

physician.

[1]
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First Aid: Eye Contact

Remove any contact lenses,

locate an eye-wash station,

and flush eyes immediately

with large amounts of water.

Separate eyelids with fingers

to ensure adequate flushing.

Promptly call a physician.

[1]

First Aid: Inhalation
Immediately relocate self or

casualty to fresh air.
[1]

Disposal Plan
Proper disposal of ML399 and its containers is crucial to prevent environmental contamination.

Waste Type Disposal Procedure Citation

Unused ML399

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Contaminated Materials

All labware and consumables

that have come into contact

with ML399 should be treated

as hazardous waste and

disposed of according to

institutional and local

regulations.

[1]

Experimental Protocols
The following are representative protocols for the preparation and use of ML399 in a research

setting.

Preparation of ML399 Stock Solution
ML399 is soluble in DMSO.
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Materials:

ML399 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Procedure:

Aseptically weigh the desired amount of ML399 powder.

In a sterile microcentrifuge tube, add the appropriate volume of DMSO to achieve the

desired stock concentration (e.g., 10 mM).

Vortex the solution until the ML399 is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -80°C.

Cell Viability (MTT) Assay
This protocol provides a general procedure to assess the effect of ML399 on the viability of

MLL-rearranged leukemia cell lines.

Materials:

MLL-rearranged leukemia cells (e.g., MV4-11, MOLM-13)

Complete cell culture medium

ML399 stock solution (in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
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Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Microplate reader

Procedure:

Seed the MLL-rearranged leukemia cells in a 96-well plate at a predetermined optimal

density.

Incubate the cells for 24 hours under standard cell culture conditions (e.g., 37°C, 5% CO2).

Prepare serial dilutions of ML399 in complete cell culture medium from the stock solution.

Ensure the final DMSO concentration is below a cytotoxic threshold for the cells (typically ≤

0.5%). Include a vehicle control (medium with the same concentration of DMSO as the

highest ML399 concentration).

Add the diluted ML399 solutions to the appropriate wells.

Incubate for the desired treatment period (e.g., 48, 72 hours).

Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize

the MTT into formazan crystals.

Add the solubilization solution to each well to dissolve the formazan crystals.

Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate

reader.

Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Signaling Pathway and Mechanism of Action
ML399 is an inhibitor of the protein-protein interaction between menin and the Mixed Lineage

Leukemia (MLL) protein. In MLL-rearranged leukemias, a fusion protein is created that retains

the N-terminal portion of MLL, which binds to menin. This interaction is critical for the

oncogenic activity of the MLL fusion protein, leading to the upregulation of target genes such as

HOXA9, which in turn drives leukemogenesis. ML399 disrupts the menin-MLL interaction,
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thereby inhibiting the transcription of these target genes and suppressing the proliferation of

leukemia cells.
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Click to download full resolution via product page

Caption: Mechanism of action of ML399 in MLL-rearranged leukemia.

Operational and Disposal Workflow
The following diagram outlines the key steps for the safe handling and disposal of ML399 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Challenges and opportunities in targeting the menin-MLL interaction - PMC
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ML399]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609167#personal-protective-equipment-for-handling-
ml399]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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